4-[3-[3,5-bis(4-carboxyphenyl)-2,4,6-trimethylphenyl]-5-(4-carboxyphenyl)-2,4,6-trimethylphenyl]benzoic acid
Overview
Description
4-[3-[3,5-bis(4-carboxyphenyl)-2,4,6-trimethylphenyl]-5-(4-carboxyphenyl)-2,4,6-trimethylphenyl]benzoic acid is a useful research compound. Its molecular formula is C46H38O8 and its molecular weight is 718.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Liquid-Crystalline Networks
A key application of similar dicarboxylic acids is in the creation of supramolecular liquid-crystalline networks. Researchers have developed such networks by self-assembling multifunctional hydrogen-bond donor and acceptor molecules, leading to the formation of liquid-crystalline network structures. These structures display phases like smectic A and nematic, indicative of their potential utility in advanced material applications (Kihara et al., 1996).
Metal–Organic Frameworks (MOFs)
Dicarboxylic acids similar to the one have been used to construct a variety of novel metal–organic frameworks (MOFs). These MOFs feature different structures, including 1D, 2D, and 3D frameworks, demonstrating the versatility of these compounds in creating diverse molecular architectures. The coordination modes and structural characteristics significantly influence the construction of these complexes, highlighting their potential in designing targeted molecular structures (Sun et al., 2010).
Synthesis and Characterization of Poly (ester-imide)s
Another significant application is in the synthesis and characterization of new diacid monomers and poly (ester-imide)s. These compounds exhibit excellent solubility in polar aprotic solutions due to the presence of flexible groups in the polymer backbone. Additionally, they demonstrate superior thermal stability, with decomposition temperatures around 700 to 800°C, making them suitable for high-temperature applications (Kamel et al., 2019).
Molecular Recognition and Binding
These types of dicarboxylic acids have also been studied for their role in molecular recognition and binding. For instance, they have been used to create bis-phenylureas that can bind dicarboxylate salts through multiple hydrogen bonds. The binding affinities and association constants obtained from such studies are critical for understanding molecular interactions in various chemical and biological systems (Jeong et al., 1996).
Properties
IUPAC Name |
4-[3-[3,5-bis(4-carboxyphenyl)-2,4,6-trimethylphenyl]-5-(4-carboxyphenyl)-2,4,6-trimethylphenyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C46H38O8/c1-23-37(29-7-15-33(16-8-29)43(47)48)25(3)41(26(4)38(23)30-9-17-34(18-10-30)44(49)50)42-27(5)39(31-11-19-35(20-12-31)45(51)52)24(2)40(28(42)6)32-13-21-36(22-14-32)46(53)54/h7-22H,1-6H3,(H,47,48)(H,49,50)(H,51,52)(H,53,54) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUJFLVSTXVUAGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1C2=CC=C(C=C2)C(=O)O)C)C3=C(C(=C(C(=C3C)C4=CC=C(C=C4)C(=O)O)C)C5=CC=C(C=C5)C(=O)O)C)C)C6=CC=C(C=C6)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C46H38O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
718.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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